
Introduction: The Strategic Value of a
Multifunctional Indole Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Bromo-5-nitro-1H-indole-3-

carbaldehyde

CAS No.: 1246471-79-3

Cat. No.: B581020

Get Quote

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a

multitude of natural products and synthetic pharmaceuticals.[1][2] The strategic

functionalization of the indole ring allows for the fine-tuning of its pharmacological properties. 2-
Bromo-5-nitro-1H-indole-3-carbaldehyde is a trifunctionalized indole derivative, presenting a

unique combination of reactive sites: a nucleophilic N-H, an electrophilic aldehyde at the C3

position, a bromine atom at the C2 position, and a strongly electron-withdrawing nitro group at

the C5 position. This distinct arrangement of functional groups makes it a highly versatile

building block for the synthesis of complex heterocyclic systems and a compelling scaffold for

drug discovery.[3][4]

The presence of the C3-aldehyde is particularly significant, as this moiety is a well-established

precursor for a wide range of chemical transformations, including condensations, oxidations,

and reductions, enabling the construction of diverse molecular architectures.[5][6] The bromine

at C2 and the nitro group at C5 further modulate the electronic properties of the indole ring,

influencing its reactivity and providing additional handles for synthetic diversification.
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Physicochemical and Structural Properties
A clear understanding of the fundamental properties of 2-Bromo-5-nitro-1H-indole-3-
carbaldehyde is essential for its effective use in research and development.

Property Value Source

CAS Number 1246471-79-3 AiFChem[7]

Molecular Formula C₉H₅BrN₂O₃ AiFChem[7]

Molecular Weight 269.05 g/mol AiFChem[7]

IUPAC Name
2-bromo-5-nitro-1H-indole-3-

carbaldehyde
AiFChem[7]

SMILES
O=CC1=C(Br)NC2=C1C=C(=

O)C=C2
AiFChem[7]

Synthesis Strategies: A Predictive Approach
While specific literature detailing the synthesis of 2-Bromo-5-nitro-1H-indole-3-carbaldehyde
is not readily available, its synthesis can be logically deduced from established methodologies

for indole functionalization. The strategic placement of the bromo, nitro, and carbaldehyde

groups necessitates a carefully planned synthetic sequence.

Retrosynthetic Analysis
A plausible retrosynthetic pathway is outlined below, starting from a commercially available

substituted indole.
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Caption: Retrosynthetic analysis of 2-Bromo-5-nitro-1H-indole-3-carbaldehyde.

Proposed Synthetic Workflow
The forward synthesis would likely involve a three-step process starting from 1H-indole:
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Nitration of the Indole Ring: The initial step would be the nitration of 1H-indole to introduce

the nitro group at the C5 position. This is a standard electrophilic substitution reaction on the

indole nucleus.

Bromination of the Indole Ring: The subsequent bromination of 5-nitro-1H-indole would

introduce the bromine atom. The electron-withdrawing nitro group will influence the

regioselectivity of this step, likely requiring specific brominating agents and conditions to

achieve C2 substitution.

Formylation at the C3 Position: The final step would be the introduction of the carbaldehyde

group at the C3 position of 2-bromo-5-nitro-1H-indole. The Vilsmeier-Haack reaction is a

classic and highly effective method for the C3-formylation of indoles.[8]

Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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